Cas no 859855-63-3 (Methyl 5-(methylamino)thiophene-2-carboxylate)

Methyl 5-(methylamino)thiophene-2-carboxylate is a heterocyclic compound featuring a thiophene core substituted with a methylamino group at the 5-position and a methyl ester at the 2-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The methyl ester functionality enhances reactivity in nucleophilic substitution and coupling reactions, while the methylamino group offers potential for further derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical intermediate for researchers. The compound’s balanced solubility in organic solvents facilitates purification and handling, supporting its use in complex multi-step syntheses.

Methyl 5-(methylamino)thiophene-2-carboxylate structure

859855-63-3 structure

Product Name:Methyl 5-(methylamino)thiophene-2-carboxylate

CAS No:859855-63-3

MF:C₇H₉NO₂S

MW:171.216860532761

CID:1028289

PubChem ID:71711094

Update Time:2025-10-16

Methyl 5-(methylamino)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(methylamino)thiophene-2-carboxylate
- 859855-63-3
- SCHEMBL24142017
- Methyl5-(methylamino)thiophene-2-carboxylate
- DTXSID30856779
- A936994
- 859915-41-6
- EN300-19260403
- Inchi： 1S/C7H9NO2S/c1-8-6-4-3-5(11-6)7(9)10-2/h3-4,8H,1-2H3
- InChI Key： VBXQQJFLMPCHGL-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC=C1NC

Computed Properties

Exact Mass: 171.03539970g/mol
Monoisotopic Mass: 171.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66.6Å²

Methyl 5-(methylamino)thiophene-2-carboxylate Pricemore >>

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Chemenu	CM123982-1g	methyl 5-(methylamino)thiophene-2-carboxylate	859855-63-3	95%	1g	$333	2021-08-05
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Alichem	A169005671-1g	Methyl 5-(methylamino)thiophene-2-carboxylate	859855-63-3	95%	1g	$400.00	2023-08-31
eNovation Chemicals LLC	Y1106394-5g	methyl 5-(methylamino)thiophene-2-carboxylate	859855-63-3	95%	5g	$1200	2024-07-23
Ambeed	A316026-1g	Methyl 5-(methylamino)thiophene-2-carboxylate	859855-63-3	95+%	1g	$279.0	2025-04-16
Crysdot LLC	CD11042927-1g	Methyl 5-(methylamino)thiophene-2-carboxylate	859855-63-3	95+%	1g	$353	2024-07-18
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